Cas no 1245645-40-2 (2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
• CAS No: 1245645-40-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 1035330
• PubChem ID: 71302384
• Update Time: 2025-06-09

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
• Acetamide, 2,2,2-trifluoro-N-(3-methoxy-2-methylphenyl)-
• DTXSID20744631
• 1245645-40-2

• MDL： MFCD17677260
• Inchi： 1S/C10H10F3NO2/c1-6-7(4-3-5-8(6)16-2)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15)
• InChI Key： WAGOFDWCHFFGOF-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C=1C)OC)=O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide

Introduction to 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide (CAS No. 1245645-40-2) and Its Emerging Applications in Chemical Biology

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide, identified by the chemical abstracts service number CAS No. 1245645-40-2, is a fluorinated amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for pharmaceutical and agrochemical applications, particularly in the development of novel bioactive agents. The presence of a trifluoromethyl group and a methoxy-substituted aromatic ring in its molecular structure imparts distinct physicochemical properties, including enhanced metabolic stability and improved lipophilicity, making it a valuable candidate for drug discovery initiatives.

The trifluoro-N-(3-methoxy-2-methylphenyl)acetamide moiety is particularly noteworthy for its potential role in modulating biological pathways. Fluorinated amides are well-documented for their ability to influence enzyme activity and receptor binding affinity, which are critical factors in the design of small-molecule therapeutics. Recent studies have highlighted the compound's relevance in the development of kinase inhibitors, where the fluorine atoms contribute to selective binding and increased binding affinity. The 3-methoxy-2-methylphenyl substituent further enhances its interactome by providing multiple hydrogen bonding opportunities and steric hindrance effects, which can be exploited to fine-tune pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of CAS No 1245645-40-2 has been optimized through advanced methodologies such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques. These synthetic strategies have enabled researchers to access derivatives with tailored biological activities, expanding the compound's utility in preclinical studies. Notably, fluorinated amides like this one have shown promise in inhibiting proteases and phosphodiesterases, which are pivotal targets in oncology and inflammatory diseases. The structural versatility of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide allows for further derivatization, enabling the exploration of novel therapeutic scaffolds.

Emerging research indicates that CAS No 1245645-40-2 may serve as a key intermediate in the synthesis of next-generation biologics and biopharmaceuticals. Its ability to undergo selective modifications while maintaining bioactivity makes it an attractive building block for drug development pipelines. Additionally, computational modeling studies have demonstrated that the compound's trifluoromethyl group can enhance pharmacokinetic properties such as solubility and bioavailability, which are essential for clinical efficacy. These findings underscore the importance of fluorinated amides in modern medicinal chemistry.

The agrochemical sector has also recognized the potential of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide as a precursor for developing novel pesticides and herbicides. Its structural features contribute to improved stability under environmental conditions while maintaining target specificity. Recent field trials have shown that derivatives of this compound exhibit potent activity against resistant pest strains, offering a promising solution to agricultural challenges. The integration of fluorine into agrochemicals not only enhances their efficacy but also extends their shelf life, ensuring sustained performance in crop protection strategies.

From a chemical biology perspective, CAS No 1245645-40-2 represents a fascinating case study in molecular design. The interplay between electronic and steric effects in its structure allows it to interact with biological targets in diverse ways. For instance, its ability to mimic natural substrates or inhibit key enzymes has been leveraged in developing tools for studying metabolic pathways. Researchers are exploring its use as a probe molecule to elucidate complex biochemical networks, highlighting its role beyond traditional drug discovery applications.

The future prospects of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide are further illuminated by advancements in green chemistry principles. Sustainable synthetic routes are being developed to minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing, ensuring that compounds like this one can be produced efficiently without compromising ecological integrity.

In conclusion,CAS No 1245645-40-2 exemplifies the innovative potential of fluorinated amides in addressing contemporary challenges across pharmaceuticals and agriculture. Its unique structural attributes and versatile reactivity make it a cornerstone compound for research endeavors aimed at developing next-generation bioactive molecules. As scientific understanding evolves,trifluoro-N-(3-methoxy-2-methylphenyl)acetamide will continue to play a pivotal role in advancing therapeutic solutions and sustainable practices.